3-(Trifluoromethylthio)phenylacetic acid
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Description
3-(Trifluoromethylthio)phenylacetic acid is a useful research compound. Its molecular formula is C9H7F3O2S and its molecular weight is 236.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Modification of Organic Compounds
The trifluoromethylthio group, a key component of 3-(Trifluoromethylthio)phenylacetic acid, is essential in the synthesis and modification of organic compounds, particularly heterocycles. These structures are significant in medicinal and agricultural chemistry due to their diverse biological activities. A notable application is the silver-mediated oxidative decarboxylative trifluoromethylthiolation of coumarin-3-carboxylic acids, facilitating the direct conversion of carboxylic acid functionalities to CF3S groups. This method yields a broad spectrum of 3-trifluoromethylthiolated coumarins, including natural product analogues, with moderate to excellent yields (Li, Petersen, & Hoover, 2017).
Catalytic and Synthetic Methodologies
This compound and its derivatives are pivotal in developing catalytic and synthetic methodologies. The direct catalytic trifluoromethylthiolation of boronic acids and alkynes using electrophilic shelf-stable N-(trifluoromethylthio)phthalimide exemplifies the compound's utility. This process, under copper catalysis, demonstrates the broad application potential in organic synthesis and industrial pharmaceutical and agrochemical research (Pluta, Nikolaienko, & Rueping, 2014).
Properties
IUPAC Name |
2-[3-(trifluoromethylsulfanyl)phenyl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O2S/c10-9(11,12)15-7-3-1-2-6(4-7)5-8(13)14/h1-4H,5H2,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSTITWGTGMPLTF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)SC(F)(F)F)CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90380702 |
Source
|
Record name | 3-(Trifluoromethylthio)phenylacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90380702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
239080-04-7 |
Source
|
Record name | 3-[(Trifluoromethyl)thio]benzeneacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=239080-04-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(Trifluoromethylthio)phenylacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90380702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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